Subergorgiol
Overview
Description
Subergorgiol is a natural product found in Subergorgia suberosa with data available.
Scientific Research Applications
Chemical Properties and Biosynthetic Potential
Subergorgiol, isolated from the Taiwanese Gorgonian coral Subergorgia suberosa, has shown promise in scientific research due to its unique chemical properties. It is a subergane-based sesquiterpene, which could be the biosynthetic precursor of other compounds like subergorgic acid and its derivatives. This indicates its potential role in biosynthetic pathways and as a lead compound in chemical synthesis studies. Interestingly, subergorgic acid methyl ester, a compound related to subergorgiol, displayed moderate cytotoxicity against HeLa cancer cells, suggesting potential therapeutic applications in cancer research (Wang, Ahmed, Kuo, & Sheu, 2002).
properties
Product Name |
Subergorgiol |
|---|---|
Molecular Formula |
C15H24O |
Molecular Weight |
220.35 g/mol |
IUPAC Name |
[(1S,2S,5R,8R,9S)-2,5,9-trimethyl-3-tricyclo[6.3.0.01,5]undec-3-enyl]methanol |
InChI |
InChI=1S/C15H24O/c1-10-4-7-15-11(2)12(9-16)8-14(15,3)6-5-13(10)15/h8,10-11,13,16H,4-7,9H2,1-3H3/t10-,11+,13+,14+,15+/m0/s1 |
InChI Key |
GJNXTRPTZOVADS-PWRGDLIESA-N |
Isomeric SMILES |
C[C@H]1CC[C@@]23[C@@H]1CC[C@@]2(C=C([C@H]3C)CO)C |
SMILES |
CC1CCC23C1CCC2(C=C(C3C)CO)C |
Canonical SMILES |
CC1CCC23C1CCC2(C=C(C3C)CO)C |
synonyms |
subergorgiol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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